Cas no 2640978-98-7 (4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine)
4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- (3,3-Difluorocyclobutyl)[4-[[(3-methyl-4-pyridinyl)oxy]methyl]-1-piperidinyl]methanone
- AKOS040049339
- 4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
- F6683-1743
- 2640978-98-7
- 4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
-
- Inchi: 1S/C17H22F2N2O2/c1-12-10-20-5-2-15(12)23-11-13-3-6-21(7-4-13)16(22)14-8-17(18,19)9-14/h2,5,10,13-14H,3-4,6-9,11H2,1H3
- InChI Key: DCFQPAADSIINJN-UHFFFAOYSA-N
- SMILES: FC1(CC(C(N2CCC(COC3C=CN=CC=3C)CC2)=O)C1)F
Computed Properties
- Exact Mass: 324.16493427g/mol
- Monoisotopic Mass: 324.16493427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 470.3±45.0 °C(Predicted)
- pka: 6.87±0.18(Predicted)
4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6683-1743-2μmol |
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine |
2640978-98-7 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1743-5μmol |
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine |
2640978-98-7 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1743-10μmol |
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine |
2640978-98-7 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1743-20μmol |
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine |
2640978-98-7 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1743-1mg |
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine |
2640978-98-7 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1743-2mg |
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine |
2640978-98-7 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1743-3mg |
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine |
2640978-98-7 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1743-4mg |
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine |
2640978-98-7 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1743-5mg |
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine |
2640978-98-7 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1743-10mg |
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine |
2640978-98-7 | 10mg |
$79.0 | 2023-09-07 |
4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
Research Briefing on 4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine (CAS: 2640978-98-7)
In recent years, the compound 4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine (CAS: 2640978-98-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, mechanism of action, and potential clinical applications.
The synthesis of 4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the synthetic route to improve yield and purity, which are critical for its application in drug development. The incorporation of the 3,3-difluorocyclobutane moiety is particularly noteworthy, as it enhances the compound's metabolic stability and binding affinity to target proteins.
Mechanistic studies have revealed that this compound acts as a potent modulator of specific receptors or enzymes, although the exact target(s) may vary depending on the therapeutic context. For instance, preliminary data suggest its involvement in the inhibition of certain kinases or G protein-coupled receptors (GPCRs), which are implicated in various disease pathways. Researchers are currently investigating its selectivity and off-target effects to ensure its suitability for clinical use.
In preclinical models, 4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine has demonstrated efficacy in addressing conditions such as inflammatory diseases, neurological disorders, and certain cancers. Its ability to cross the blood-brain barrier makes it a candidate for central nervous system (CNS)-targeted therapies. However, further studies are needed to evaluate its pharmacokinetic and pharmacodynamic properties in vivo.
The compound's safety profile is another area of active research. Early toxicity studies indicate a favorable tolerability range, but comprehensive assessments are required to identify any potential adverse effects. Researchers are also exploring formulation strategies to enhance its bioavailability and reduce side effects.
In conclusion, 4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine represents a promising candidate for further drug development. Its unique chemical structure and biological activity underscore its potential to address unmet medical needs. Ongoing research aims to elucidate its full therapeutic potential and translate these findings into clinical applications.
2640978-98-7 (4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)